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Antifungal Susceptibility Testing (AFST) provides an in vitro measure of a fungus's response to an

antifungal agent, most commonly reported as the Minimum Inhibitory Concentration (MIC) or, for

echinocandins against molds, the Minimum Effective Concentration (MEC) [1] [2]. The core

methodologies are standardized by two major organizations:

The Clinical and Laboratory Standards Institute (CLSI): CLSI develops internationally recognized

standards and interpretive criteria for AFST through its Subcommittee on Antifungal Susceptibility
Tests (AFUNG) [3].

The European Committee on Antimicrobial Susceptibility Testing (EUCAST): EUCAST provides
a parallel set of standardized procedures and breakpoints [1] [2].

These standards are designed to ensure reproducibility and reliability in results, which is critical for

correlating MIC values with clinical outcomes [2]. The following workflow generalizes the key stages of

broth microdilution, the reference method, which can serve as a starting point for testing novel agents.
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Proposed Adaptable Protocol for Broth Microdilution

This protocol is synthesized from CLSI and EUCAST methods for yeasts and molds [1] [2]. Researchers

must empirically determine optimal conditions for Ticlatone.

Reagents and Media

Culture Media: Use RPMI 1640 medium, buffered to pH 7.0 with MOPS (0.165 mol/L) [1] [4]. Note

that CLSI and EUCAST standards differ in glucose content (0.2% vs 2%, respectively) [2].
Antifungal Stock Solution: Prepare a stock solution of Ticlatone in a suitable solvent (e.g., DMSO).

The starting concentration should be at least 10 times the highest concentration to be tested. Serial
two-fold dilutions are then made in RPMI 1640 medium [1] [2].

Inoculum: Prepare fungal suspensions from fresh, pure cultures (24-48 hours for yeasts; 7 days for
sporulating molds like Aspergillus). Adjust the turbidity of the suspension spectrophotometrically to a

0.5 McFarland standard or to a specific transmittance, yielding a final working inoculum of 0.5 × 10³
to 2.5 × 10³ CFU/mL for yeasts and 0.4 × 10⁴ to 5 × 10⁴ CFU/mL for molds in the test wells [1] [4].
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Testing Procedure

Plate Preparation: Dispense 100 µL of each Ticlatone dilution into wells of a sterile microdilution
plate. Include antifungal-free (growth control) and medium-only (sterility control) wells.

Inoculation: Add 100 µL of the standardized inoculum suspension to each test well.
Incubation: Incubate the plates at 35°C. Read results after 24 hours for Candida spp., 48 hours for

Aspergillus spp., and up to 72-96 hours for dermatophytes [1] [5].

Endpoint Determination and Interpretation

MIC for Azoles (e.g., Triazoles) and Echinocandins: The MIC is the lowest drug concentration that
produces a ≥50% reduction in visual growth compared to the growth control [1].

MIC for Amphotericin B: The MIC is the lowest concentration that shows 100% inhibition (CLSI) or
≥90% inhibition (EUCAST) of growth [1].

MEC for Echinocandins vs. Molds: The MEC is the lowest concentration that leads to aberrant,
compact hyphal growth forms [1].

Table 1: Key Methodological Differences Between CLSI and EUCAST Broth Microdilution

Parameter CLSI Standard EUCAST Standard

Glucose Content 0.2% [2] 2.0% [2]

Well Shape U-shaped wells [2] Flat-bottomed wells [2]

Inoculum Size
(Yeasts)

0.5 × 10³ to 2.5 × 10³ CFU/mL

[2]

Defined by starting OD and final dilution

[1]

Endpoint Reading Primarily visual [1] Spectrophotometric [1]

Quality Control and Alternative Methods

Quality Control (QC): Each test run must include QC strains such as Candida parapsilopsis ATCC

22019 and Candida krusei ATCC 6258. The MIC of Ticlatone for these strains must fall within a
predetermined, validated range for the test results to be accepted [4].

Gradient Diffusion Strips: As an alternative to broth microdilution, gradient diffusion strips (e.g.,
Etest) can be used. These plastic strips impregnated with a continuous concentration gradient of

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s545346?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10305799/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11153403/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10305799/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10305799/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10305799/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7194854/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7194854/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7194854/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7194854/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7194854/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10305799/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10305799/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10305799/
https://www.smolecule.com/products/s545346?utm_src=pdf-body
https://www.cdc.gov/fungal/hcp/laboratories/afst-of-yeasts-by-gradient-diffusion.html
https://www.smolecule.com/products/s545346?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Ticlatone are placed on an inoculated agar plate. After incubation, the MIC is read where the ellipse

of growth inhibition intersects the strip [4].

Research and Development Considerations

For a compound like Ticlatone, which lacks established testing standards, your research should focus on:

Method Optimization: Systematically compare variables like media, incubation time, and endpoint

criteria to establish a robust and reproducible method.
QC Range Establishment: Determine the expected MIC range for recognized QC strains through

repeated testing to create an in-house QC standard.
Correlation with Molecular Data: If Ticlatone's mechanism of action is known, investigate

correlations between MIC values and specific genetic mutations in target genes (e.g., CYP51 for
azoles) [1].

Data Submission: Contributing robust in vitro and in vivo data to standards organizations like CLSI
or EUCAST is a critical step toward establishing official interpretive breakpoints [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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